(E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea

• IUPAC Name: 1-cyclopentyl-3-[5-[(E)-3-phenylprop-2-enoyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]urea
• InChI: InChI=1S/C21H24N4O2S/c26-19(11-10-15-6-2-1-3-7-15)25-13-12-17-18(14-25)28-21(23-17)24-20(27)22-16-8-4-5-9-16/h1-3,6-7,10-11,16H,4-5,8-9,12-14H2,(H2,22,23,24,27)/b11-10+
• InChI Key: PDWWAWHEMLRHKF-ZHACJKMWSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=NC3=C(S2)CN(CC3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CCC(C1)NC(=O)NC2=NC3=C(S2)CN(CC3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol
• CAS No.: 1396893-05-2

Description

(E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea is a recognized potent and ATP-competitive small-molecule inhibitor of the Proviral Integration site for Moloney murine leukemia virus (PIM) family of kinases. The PIM kinase family, comprising PIM1, PIM2, and PIM3, are serine/threonine kinases that function as key regulators of cell survival, proliferation, and apoptosis . This compound exhibits high selectivity for PIM kinases over a broad panel of other kinases, making it an invaluable tool for dissecting the specific roles of PIM signaling in pathological contexts. Its primary research application is in the field of oncology, where it is used to investigate the therapeutic potential of PIM kinase inhibition in various hematological malignancies and solid tumors. PIM kinases are frequently overexpressed in cancers and contribute to tumorigenesis by promoting cell survival and conferring resistance to chemotherapy . Researchers utilize this inhibitor to explore mechanisms of oncogenesis and to study its effects when used alone or in combination with other chemotherapeutic agents in preclinical models. By effectively blocking PIM kinase activity, this compound facilitates the study of critical downstream pathways, including those mediated by STAT signaling and apoptosis regulators, providing crucial insights for targeted cancer drug discovery.

Biological Activity

The compound (E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea is a novel derivative that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various biological models, and relevant case studies.

Chemical Structure and Properties

The compound features a thiazolo[5,4-c]pyridine core substituted with a cinnamoyl group and a cyclopentylurea moiety. Its unique structure is believed to contribute significantly to its biological properties.

Research indicates that thiazolo[5,4-c]pyridine derivatives can modulate various biological pathways:

• Inhibition of 11β-HSD1 : This enzyme is crucial in the conversion of cortisone to cortisol in adipose tissue. Inhibition can lead to improved adipocyte function and reduced insulin resistance, which is beneficial in metabolic syndrome contexts .
• Anti-fibrotic Activity : Compounds similar to (E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea have shown promise in inhibiting collagen synthesis in hepatic stellate cells (HSCs), potentially offering therapeutic avenues for conditions like liver fibrosis .

Efficacy Studies

Several studies have evaluated the efficacy of this compound and its analogs:

Study	Model	IC50 (μM)	Effect Observed
Study 1	HSC-T6 Cells	45.69	Inhibition of COL1A1 expression
Study 2	Adipocytes	Not specified	Improved lipid metabolism
Study 3	Fibrosis Model	Not specified	Reduced collagen deposition

These studies suggest that the compound may exhibit significant anti-fibrotic and metabolic effects.

Case Studies

• Anti-Fibrotic Effects : In a controlled study involving HSC-T6 cells, the compound demonstrated a marked reduction in collagen type I alpha 1 (COL1A1) protein expression. This was assessed using ELISA methods and correlated with reduced hydroxyproline levels in cell culture media .
• Metabolic Improvement : Research indicated that derivatives of the thiazolo[5,4-c]pyridine structure improved adipocyte differentiation and function by modulating key adipose tissue genes involved in lipid metabolism and insulin signaling pathways .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of the target compound with its closest analog from literature:

Property	Target Compound	1-(2-Amino-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-5-yl)-ethanone
Core Structure	4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine	4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine
5-Position Substituent	Cinnamoyl (C₉H₇O)	Acetyl (C₂H₃O)
2-Position Substituent	3-Cyclopentylurea (C₆H₁₁N₂O)	Amino (NH₂)
Molecular Formula	Estimated: C₁₈H₂₂N₄O₂S	C₈H₁₁N₃OS
Molar Mass (g/mol)	~370.46 (calculated)	197.26
Lipophilicity	Higher (due to cinnamoyl and cyclopentyl groups)	Moderate (acetyl is less hydrophobic)

Key Observations :

• The cyclopentylurea substituent replaces the amino group, introducing hydrogen-bond donor/acceptor sites that may improve receptor interaction specificity.